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Compound of Interest

Compound Name: (S)-4-Octanol

cat. No.: B12682771

An In-depth Technical Guide to (S)-4-Octanol

Introduction

(S)-4-Octanol is a chiral secondary alcohol, an enantiomer of 4-octanol. As a specific
stereoisomer, it is of significant interest in fields requiring stereospecificity, such as pheromone
synthesis, asymmetric synthesis, and the development of chiral pharmaceuticals. Its physical
and chemical properties are fundamental to its application in research and drug development,
influencing its behavior as a solvent, a reagent, or a synthetic target. This document provides a
comprehensive overview of the core chemical and physical properties of (S)-4-Octanol,
detailed experimental protocols, and relevant logical and experimental workflows.

Chemical and Physical Properties

The properties of (S)-4-Octanol are summarized below. Data for the racemic mixture (4-
octanol) are also included for comparison where specific data for the (S)-enantiomer is not
available.

Table 1: Chemical Identifiers and Descriptors for (S)-4-
Octanol

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12682771?utm_src=pdf-interest
https://www.benchchem.com/product/b12682771?utm_src=pdf-body
https://www.benchchem.com/product/b12682771?utm_src=pdf-body
https://www.benchchem.com/product/b12682771?utm_src=pdf-body
https://www.benchchem.com/product/b12682771?utm_src=pdf-body
https://www.benchchem.com/product/b12682771?utm_src=pdf-body
https://www.benchchem.com/product/b12682771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12682771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
IUPAC Name (4S)-octan-4-ol [1]
Molecular Formula CsH1s0 [11[2][3]
CAS Number 90365-63-2 [1]
Molecular Weight 130.23 g/mol [1114]

Canonical SMILES

CCCCC--INVALID-LINK--O

[1]

WOFPPJOZXUTRAU-
InChl Key [1]
QMMMGPOBSA-N
Hydrogen Bond Donor Count 1 [1][5]
Hydrogen Bond Acceptor
1 [11[5]
Count
Rotatable Bond Count 5 [11[5]
Complexity 52.5 [1][5]

Table 2: Physical and Thermodynamic Properties of 4-

Octanol

Data primarily for the racemic mixture unless specified for (S)-4-Octanol.
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Property Value Reference
Appearance Colorless liquid [31[6]
Boiling Point 174-176 °C (at 760 mmHQ) [31[7]
Melting Point -41 °C [31[5][6]
Density 0.818 g/mL at 20 °C [6]

Refractive Index

n20/D 1.426

[3]

Flash Point

65 °C (149 °F) - closed cup

[7]

Vapor Pressure

0.284 mmHg at 25 °C

[5107]

Solubility

Insoluble in water; soluble in

ether, benzene, ethanol

[6]

LogP (Octanol/Water)

2.7 (XLogP3)

[1]5]

Logical and Experimental Workflow Visualizations

The following diagrams illustrate the relationships between molecular properties and a key

experimental workflow relevant to the use of octanol isomers.
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Caption: Logical relationship of (S)-4-Octanol's molecular properties.
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Caption: Workflow for endotoxin removal using an octanol-based extraction.[8]

Experimental Protocols
Protocol for Asymmetric Synthesis of (S)-4-Octanol
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This protocol describes a representative method for synthesizing (S)-4-Octanol via the
asymmetric reduction of 4-octanone, a common and effective strategy for producing chiral
alcohols.

Objective: To synthesize (S)-4-Octanol with high enantiomeric excess.
Materials:

4-Octanone

e (R)-Corey-Bakshi-Shibata (CBS) catalyst

o Borane-dimethyl sulfide complex (BMS)

e Anhydrous tetrahydrofuran (THF)

e Methanol

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution
o Saturated sodium chloride (NaCl) solution (brine)
¢ Anhydrous magnesium sulfate (MgSQOa)

» Dichloromethane (for extraction)

o Nitrogen gas supply

Procedure:

e Reaction Setup: A 250 mL round-bottomed flask is oven-dried, equipped with a magnetic stir
bar, and sealed with a rubber septum. The flask is purged with dry nitrogen.

o Catalyst and Reagent: Anhydrous THF (50 mL) is added to the flask via syringe, followed by
the (R)-CBS catalyst (e.g., 5 mol%). The solution is cooled to -20 °C in a cooling bath.
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o Borane Addition: Borane-dimethyl sulfide complex (BMS, 1.2 equivalents) is added dropwise
to the stirred catalyst solution over 10 minutes, maintaining the temperature at -20 °C.

e Substrate Addition: 4-Octanone (1.0 equivalent), dissolved in 20 mL of anhydrous THF, is
added dropwise to the reaction mixture over 30 minutes. The reaction is stirred at -20 °C and
monitored by thin-layer chromatography (TLC).

e Quenching: Once the reaction is complete (typically 1-2 hours), it is cautiously quenched by
the slow, dropwise addition of methanol (10 mL) at -20 °C to decompose excess borane. The
mixture is then allowed to warm to room temperature.

e Workup: 1 M HCI (30 mL) is added, and the mixture is stirred for 30 minutes. The organic
layer is separated, and the agueous layer is extracted three times with dichloromethane.

e Washing: The combined organic layers are washed sequentially with saturated NaHCOs
solution and brine.

e Drying and Concentration: The organic layer is dried over anhydrous MgSOQa, filtered, and
the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The crude product is purified by flash column chromatography on silica gel to
yield pure (S)-4-Octanol. The enantiomeric excess can be determined by chiral gas
chromatography (GC) or high-performance liquid chromatography (HPLC).

Protocol for Boiling Point Determination

This protocol outlines the standard laboratory method for determining the boiling point of a
liquid at atmospheric pressure.

Objective: To experimentally determine the boiling point of (S)-4-Octanol.
Materials:

» Purified (S)-4-Octanol sample

« Distillation apparatus (distilling flask, condenser, receiving flask)

o Calibrated thermometer (-10 to 200 °C range)
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e Heating mantle
 Boiling chips
Procedure:

Apparatus Assembly: The distillation apparatus is assembled securely in a fume hood. The
distilling flask is charged with the (S)-4-Octanol sample (filling it to about two-thirds capacity)
and a few boiling chips.

Thermometer Placement: The thermometer is inserted through a stopper into the neck of the
distilling flask. The top of the thermometer bulb should be level with the bottom of the side-
arm leading to the condenser.

Heating: The heating mantle is turned on, and the liquid is heated gently. The heating rate is
adjusted to achieve a slow, steady distillation rate (approximately 1-2 drops per second from
the condenser tip).

Temperature Reading: The temperature is recorded when it stabilizes as the vapor
continuously bathes the thermometer bulb and condensate drips into the receiving flask. This
stable temperature is the boiling point.

Conclusion: Heating is discontinued once most of the liquid has distilled, without allowing the
flask to go to dryness. The observed boiling point should be corrected for any significant
deviation from standard atmospheric pressure if high accuracy is required.

Safety and Handling

(S)-4-Octanol, like other alcohols, presents certain hazards that require appropriate safety
precautions.

e Hazards: It is considered a combustible liquid.[9] Contact may cause irritation to the skin,
and it can cause serious eye irritation or damage.[4][6][9] Inhalation of vapors may lead to
respiratory system irritation.[6]

o Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
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coat.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[10]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[9] For skin
contact, wash with soap and water. If inhaled and irritation occurs, move to fresh air. Seek
medical attention if symptoms persist.[10]

This guide provides foundational technical information for professionals working with (S)-4-
Octanol, emphasizing its properties, synthesis, and safe handling in a research and
development context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12682771#s-4-octanol-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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